Cas no 18641-71-9 (2,4-Dimethyl-3-heptanone)

• Product Name: 2,4-Dimethyl-3-heptanone
• CAS No: 18641-71-9
• MF: C₉H₁₈O
• MW: 142.238623142242
• MDL: MFCD00027146
• CID: 87983
• PubChem ID: 29178
• Update Time: 2025-04-18

2,4-Dimethyl-3-heptanone Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethylheptan-3-one
• 2,4-Dimethyl-3-heptanone
• 2,4-D,AMINE SALT
• 2,4-dimethyl-heptan-3-one
• 3-Heptanone,2,4-dimethyl
• 3-Heptanone, 2,4-Dime
• 2-AMYL ISOPROPYL KETONE
• 2-pentyl isopropyl ketone
• MMEXTUAHJZOQKN-UHFFFAOYSA-N
• FT-0637730
• 18641-71-9
• AKOS006227586
• CS-0333769
• 3-Heptanone,2,4-dimethyl-
• MFCD00027146
• 3-Heptanone, 2,4-dimethyl-
• SCHEMBL3448289
• AS-58317
• DTXSID30940081
• DB-044599

• MDL： MFCD00027146
• Inchi： 1S/C9H18O/c1-5-6-8(4)9(10)7(2)3/h7-8H,5-6H2,1-4H3
• InChI Key： MMEXTUAHJZOQKN-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)C(C)CCC

Computed Properties

• Exact Mass: 142.13600
• Monoisotopic Mass: 142.135765193 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.9
• Molecular Weight: 142.24
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Color/Form: Uncertain
• Density: 0.812
• Melting Point: NA
• Boiling Point: 170.3°C at 760 mmHg
• Flash Point: 44°(111°F)
• Refractive Index: 1.413
• PSA: 17.07000
• LogP: 2.64770
• Solubility: Uncertain
• Vapor Pressure: 1.5±0.3 mmHg at 25°C

2,4-Dimethyl-3-heptanone Security Information

• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37
• HazardClass：3
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases：R36/37/38